2-((7-acetyl-4-oxo-3-(o-tolyl)-3,4,5,6,7,8-hexahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidin-2-yl)thio)-N-(2,4-dimethylphenyl)acetamide

• IUPAC Name: 2-[[11-acetyl-4-(2-methylphenyl)-3-oxo-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-5-yl]sulfanyl]-N-(2,4-dimethylphenyl)acetamide
• InChI: InChI=1S/C28H28N4O3S2/c1-16-9-10-21(18(3)13-16)29-24(34)15-36-28-30-26-25(20-11-12-31(19(4)33)14-23(20)37-26)27(35)32(28)22-8-6-5-7-17(22)2/h5-10,13H,11-12,14-15H2,1-4H3,(H,29,34)
• InChI Key: KQHOGZHCEBGJQN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CSC2=NC3=C(C4=C(S3)CN(CC4)C(=O)C)C(=O)N2C5=CC=CC=C5C)C
• Molecular Formula: C28H28N4O3S2
• Molecular Weight: 532.7 g/mol

Description

2-((7-acetyl-4-oxo-3-(o-tolyl)-3,4,5,6,7,8-hexahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidin-2-yl)thio)-N-(2,4-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C28H28N4O3S2 and its molecular weight is 532.68. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

The compound is related to the broader category of thieno[2,3-d]pyrimidines, which are of significant interest due to their wide range of biological activities. Research has explored the synthesis of related compounds through various chemical reactions, highlighting their potential as building blocks in medicinal chemistry.

• Heterocyclic Derivatives Synthesis : The reaction of 2-amino-4,5-dimethylthiophene-3-carboxamide with iso(and isothio)cyanates under microwave irradiation has been investigated for the synthesis of thieno[2,3-d]pyrimidines. These compounds were synthesized through intermediates, demonstrating the chemical versatility and potential for further modification of such molecules for various applications (Davoodnia et al., 2009).

• Synthesis and Antimicrobial Activity : New pyridothienopyrimidines and pyridothienotriazines have been synthesized and tested for their antimicrobial activities. The research underscores the significance of structural variations in influencing biological activity, indicating potential applications in developing new antimicrobial agents (Abdel-rahman et al., 2002).

• Anticonvulsant Agents Development : The synthesis of S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine as anticonvulsant agents exemplifies the therapeutic potential of thieno[2,3-d]pyrimidine derivatives. Through molecular docking and pharmacological evaluation, these compounds have been assessed for their efficacy in treating convulsive disorders, providing a basis for further development of anticonvulsant medications (Severina et al., 2020).

• Crystal Structure Analysis : The crystal structures of related compounds have been determined, offering insight into the molecular configurations that underpin their chemical reactivity and potential interactions with biological targets. Such structural analyses are crucial for the design of molecules with desired properties (Subasri et al., 2016).

• Anti-Inflammatory and Analgesic Agents : Novel derivatives synthesized from related chemical frameworks have been evaluated for their anti-inflammatory and analgesic activities. This research demonstrates the potential of thieno[2,3-d]pyrimidine compounds in the development of new treatments for inflammation and pain, highlighting the importance of continued investigation into such molecules (Abu‐Hashem et al., 2020).